Potassium;1-[2-oxo-2-(pyrimidin-2-ylamino)ethyl]cycloheptane-1-carboxylate

• IUPAC Name: potassium;1-[2-oxo-2-(pyrimidin-2-ylamino)ethyl]cycloheptane-1-carboxylate
• InChI: InChI=1S/C14H19N3O3.K/c18-11(17-13-15-8-5-9-16-13)10-14(12(19)20)6-3-1-2-4-7-14;/h5,8-9H,1-4,6-7,10H2,(H,19,20)(H,15,16,17,18);/q;+1/p-1
• InChI Key: ATFAFVBOVNLVFE-UHFFFAOYSA-M
• Canonical SMILES: C1CCCC(CC1)(CC(=O)NC2=NC=CC=N2)C(=O)[O-].[K+]
• Molecular Formula: C14H18KN3O3
• Molecular Weight: 315.41 g/mol

Description

Potassium;1-[2-oxo-2-(pyrimidin-2-ylamino)ethyl]cycloheptane-1-carboxylate is a chemical compound that is widely used in scientific research. It is a potassium channel opener that has been used in various studies to investigate the role of potassium channels in various physiological and pathological processes.

Mechanism of Action

Potassium;1-[2-oxo-2-(pyrimidin-2-ylamino)ethyl]cycloheptane-1-carboxylate acts as a potassium channel opener. It selectively activates ATP-sensitive potassium channels, which leads to hyperpolarization of the cell membrane and subsequent inhibition of cell excitability.
Biochemical and Physiological Effects:
Potassium;1-[2-oxo-2-(pyrimidin-2-ylamino)ethyl]cycloheptane-1-carboxylate has various biochemical and physiological effects. It has been shown to reduce blood pressure, protect against ischemic injury, and inhibit tumor growth.

Advantages and Limitations for Lab Experiments

Potassium;1-[2-oxo-2-(pyrimidin-2-ylamino)ethyl]cycloheptane-1-carboxylate has several advantages for lab experiments. It is a potent and selective potassium channel opener, which allows for precise manipulation of potassium channel activity. However, it also has some limitations, including its potential toxicity and the need for careful dosing.

Future Directions

There are several future directions for research on Potassium;1-[2-oxo-2-(pyrimidin-2-ylamino)ethyl]cycloheptane-1-carboxylate. One direction is to investigate its potential therapeutic applications in various diseases, including cardiovascular diseases, neurological disorders, and cancer. Another direction is to develop new and more potent potassium channel openers based on the structure of Potassium;1-[2-oxo-2-(pyrimidin-2-ylamino)ethyl]cycloheptane-1-carboxylate. Finally, further research is needed to better understand the mechanisms underlying the effects of Potassium;1-[2-oxo-2-(pyrimidin-2-ylamino)ethyl]cycloheptane-1-carboxylate, which could lead to the development of new drugs targeting potassium channels.

Synthesis Methods

Potassium;1-[2-oxo-2-(pyrimidin-2-ylamino)ethyl]cycloheptane-1-carboxylate can be synthesized using various methods. One of the most commonly used methods involves the reaction of 1,7-heptanedicarboxylic acid with 2-amino-4,6-dimethylpyrimidine, followed by the reaction of the resulting compound with ethyl chloroacetate and potassium carbonate.

Scientific Research Applications

Potassium;1-[2-oxo-2-(pyrimidin-2-ylamino)ethyl]cycloheptane-1-carboxylate has been used in various scientific research applications. It has been used to investigate the role of potassium channels in various physiological and pathological processes, including cardiovascular diseases, neurological disorders, and cancer.